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Commercial Source for Agroclavine

One supplier offering agroclavine as an analytical standard is BioCrick [1]. The table below summarizes the

key specifications provided by the manufacturer.

Property Specification

Product Name Agroclavine [1]

CAS Number 548-42-5 [1]

Formula C₁₆H₁₈N₂ [1]

Molecular Weight 238.33 g/mol [1]

Physical Form Powder [1]

Storage Recommendation Desiccate at -20°C [1]

Solubility Soluble in DMSO, Chloroform, Ethyl Acetate, Acetone, etc. [1]

Chemical Structure (SMILES) Provided [1]
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Understanding Reference Material Quality Grades

When selecting a standard, it is crucial to understand the quality grades of reference materials. The hierarchy,

from highest to lowest rigor, is generally as follows [2]:

Certified Reference Materials (CRMs) and Reference Materials (RMs) represent the highest

quality grades for analytical work. They are produced under quality systems accredited to ISO 17034
and come with a detailed Certificate of Analysis (CoA) [2].

The CoA is essential, as it provides documented information on traceability, uncertainty, and
certified property values (e.g., purity, content), which are required for rigorous analytical science

and regulatory compliance [2].
Materials labeled as "Analytical Standards" or "Research Chemicals" have varying levels of

characterization, and their quality specifications are defined by the individual producer, not an
international standard [2].

Analytical Methods for Ergot Alkaloids

While the search results do not provide a specific experimental protocol for agroclavine, established methods

for ergot alkaloid analysis are well-documented. The general workflow is visualized below, and the

predominant analytical techniques are [3]:

Liquid Chromatography with Fluorescence Detection (LC-FLD)
Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS)

Key considerations for analysis:

Stability: Ergot alkaloids like agroclavine can undergo epimerization (isomerization) when exposed to

light, high/low pH, or certain solvents. Standard solutions are best stored below -20°C in non-protic
solvents or as thin dry films to ensure stability [3].

Sampling: For contaminated grain, obtaining a representative sample is critical due to the highly
concentrated and uneven distribution of alkaloids within sclerotia [3].

A Guide for Your Selection

To create a comprehensive comparison guide, I suggest you structure your evaluation of different suppliers

around the following key parameters:
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Evaluation
Criteria

Key Questions for Comparison

Quality Grade Is the material a CRM, RM, or an Analytical Standard? Is the producer ISO 17034

accredited?

Certificate of
Analysis

Does the CoA provide a certified purity value and its measurement
uncertainty? Does it confirm identity (e.g., via NMR, MS) and establish
metrological traceability?

Stability &
Handling

Are specific storage conditions and an expiration date clearly stated?

Manufacturer's
Data

Does the supplier provide HPLC/LC-MS chromatograms to demonstrate purity
and the absence of impurities?

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule
Your Ultimate Destination for Small-Molecule (aka.
smolecule) Compounds, Empowering Innovative
Research Solutions Beyond Boundaries.

Contact

Address: Ontario, CA 91761, United
States

Phone: (512) 262-9938

Email: info@smolecule.com

Web: www.smolecule.com

Smolecule
Reliability Assessment & Statistical Comparison

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 4 / 4 Tech Support

https://www.smolecule.com/contact?utm_src=support
https://www.smolecule.com/products/s639334?utm_src=pdf-bulk
https://www.smolecule.com/products/s639334?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

